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Introduction
Dasabuvir (formerly ABT-333) is a non-nucleoside inhibitor of the hepatitis C virus (HCV)

NS5B RNA-dependent RNA polymerase.[1][2] Its development marked a significant

advancement in the treatment of chronic HCV infection, particularly for genotype 1, as a

component of an all-oral, interferon-free regimen. This technical guide provides an in-depth

overview of the early-phase clinical trial results for Dasabuvir, focusing on its efficacy, safety,

pharmacokinetics, and the experimental designs of pivotal studies.

Mechanism of Action
Dasabuvir is a direct-acting antiviral (DAA) that specifically targets the NS5B polymerase, a

critical enzyme for HCV replication.[3][4] It binds to an allosteric site on the enzyme, inducing a

conformational change that ultimately inhibits its RNA polymerase activity.[3][5] This targeted

mechanism of action effectively halts viral replication, leading to a rapid decline in HCV RNA

levels.[4]
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Caption: Dasabuvir's mechanism of action targeting the HCV NS5B polymerase.

Early-Phase Clinical Efficacy
Dasabuvir was primarily evaluated in combination with other direct-acting antivirals, most

notably the NS5A inhibitor ombitasvir and the NS3/4A protease inhibitor paritaprevir (boosted

with ritonavir). This multi-targeted approach proved highly effective in achieving high rates of
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Sustained Virologic Response (SVR), defined as undetectable HCV RNA 12 or 24 weeks after

the end of treatment.[6][7]

Table 1: Sustained Virologic Response (SVR) Rates in
Key Early-Phase Trials
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Trial Name
Patient
Population

Treatment
Regimen

Duration
(Weeks)

SVR Rate (%)

AVIATOR

Genotype 1, non-

cirrhotic,

treatment-naïve

Paritaprevir/r +

Ombitasvir +

Dasabuvir +

Ribavirin

12 95

AVIATOR

Genotype 1, non-

cirrhotic, prior

non-responders

Paritaprevir/r +

Ombitasvir +

Dasabuvir +

Ribavirin

12 95

SAPPHIRE-I

Genotype 1, non-

cirrhotic,

treatment-naïve

Ombitasvir/Parita

previr/r +

Dasabuvir +

Ribavirin

12 96.2

SAPPHIRE-II

Genotype 1, non-

cirrhotic,

treatment-

experienced

Ombitasvir/Parita

previr/r +

Dasabuvir +

Ribavirin

12 96.3

PEARL-III

Genotype 1b,

non-cirrhotic,

treatment-naïve

Ombitasvir/Parita

previr/r +

Dasabuvir ±

Ribavirin

12

99.5 (with RBV),

99.0 (without

RBV)

PEARL-IV

Genotype 1a,

non-cirrhotic,

treatment-naïve

Ombitasvir/Parita

previr/r +

Dasabuvir ±

Ribavirin

12

97.0 (with RBV),

90.2 (without

RBV)

TURQUOISE-I

Genotype 1, HIV-

1 co-infected,

with/without

cirrhosis

Ombitasvir/Parita

previr/r +

Dasabuvir +

Ribavirin

12 93.5

TURQUOISE-I Genotype 1, HIV-

1 co-infected,

Ombitasvir/Parita

previr/r +

24 96.9
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with/without

cirrhosis

Dasabuvir +

Ribavirin

TURQUOISE-II

Genotype 1,

compensated

cirrhosis

Ombitasvir/Parita

previr/r +

Dasabuvir +

Ribavirin

12 91.8

TURQUOISE-II

Genotype 1,

compensated

cirrhosis

Ombitasvir/Parita

previr/r +

Dasabuvir +

Ribavirin

24 95.9

Note: SVR rates are typically for SVR12. Paritaprevir/r refers to paritaprevir boosted with

ritonavir.[1][6]

Safety and Tolerability
In early-phase trials, Dasabuvir, as part of a combination regimen, was generally well-

tolerated. The most commonly reported adverse events were mild to moderate in severity.

Table 2: Common Adverse Events (in combination
therapy)

Adverse Event Frequency

Fatigue Common

Headache Common

Nausea Common

Insomnia Common

Pruritus Less Common

Asthenia Less Common

Note: Frequencies are general and varied across trials and treatment arms.[1][6]
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Pharmacokinetics
Pharmacokinetic studies revealed that Dasabuvir has a predictable profile, allowing for twice-

daily dosing. Its metabolism is primarily mediated by CYP2C8, with a minor contribution from

CYP3A.[8]

Table 3: Pharmacokinetic Parameters of Dasabuvir
Parameter Value

Tmax (time to maximum concentration) ~4-5 hours

Terminal Half-life ~5.5-6 hours

Metabolism Primarily CYP2C8, minorly CYP3A

Effect of Food
Administration with a moderate-fat meal

increases exposure

Note: Values are approximate and based on data from early-phase studies.[8] A population

pharmacokinetic analysis of data from nine Phase 1b/2 studies provided a comprehensive

characterization of Dasabuvir's pharmacokinetic profile.[9]

Experimental Protocols
The early-phase clinical development of Dasabuvir involved several key studies with well-

defined protocols.

AVIATOR Study: An Illustrative Experimental Workflow
The AVIATOR study was a Phase 2b, open-label trial that evaluated various combinations of

Dasabuvir, paritaprevir/ritonavir, and ombitasvir, with and without ribavirin, for 8, 12, or 24

weeks in treatment-naïve and prior null-responder patients with HCV genotype 1 infection.[10]

[11]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b7980857/docs?utm_src=pdf-body#early-phase-clinical-development-of-dasabuvir-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/28258380/
https://www.benchchem.com/product/b7980857/docs?utm_src=pdf-body#early-phase-clinical-development-of-dasabuvir-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/28258380/
https://www.benchchem.com/product/b7980857/docs?utm_src=pdf-body#early-phase-clinical-development-of-dasabuvir-a-technical-overview
https://pubmed.ncbi.nlm.nih.gov/26597291/
https://www.benchchem.com/product/b7980857/docs?utm_src=pdf-body#early-phase-clinical-development-of-dasabuvir-a-technical-overview
https://www.benchchem.com/product/b7980857/docs?utm_src=pdf-body#early-phase-clinical-development-of-dasabuvir-a-technical-overview
http://www.hcv-trials.com/showStudy.asp?Study=7
https://journals.asm.org/doi/10.1128/aac.00998-15
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7980857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Screening

Randomization

Paritaprevir/r + Ombitasvir
+ Dasabuvir + Ribavirin (12 weeks)

Other DAA Combinations
and Durations

End of Treatment

Post-treatment Follow-up (24 weeks)

SVR24 Assessment

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b7980857/docs?utm_src=pdf-body-img#early-phase-clinical-development-of-dasabuvir-a-technical-overview
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7980857?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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